Lithium dihydrogen phosphate

• CAS No.: 13453-80-0
• Molecular Formula: H3LiO4P
• Molecular Weight: 105.0 g/mol
• IUPAC Name: lithium;dihydrogen phosphate
• InChI: InChI=1S/Li.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• InChI Key: OQPHEVHDBFEJRQ-UHFFFAOYSA-N
• SMILES: [Li+].OP(=O)(O)[O-]
• Canonical SMILES: [Li].OP(=O)(O)O
• Pictograms: Irritant

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium dihydrogen phosphate can be synthesized through a stoichiometric reaction between lithium carbonate and orthophosphoric acid. The reaction is typically carried out by combining lithium carbonate (Li₂CO₃) with 85% orthophosphoric acid (H₃PO₄) in a molar ratio of 1:2. The resulting solution is allowed to evaporate slowly under ambient conditions to yield this compound .

Industrial Production Methods: An industrial method for producing this compound involves the following steps :

• Lithium carbonate is added to an aqueous solution of phosphoric acid and stirred for 15-45 minutes.
• Lithium hydroxide solution is added to adjust the pH to 8-9.
• The mixture undergoes solid-liquid separation at 85-95°C to obtain wet lithium phosphate.
• The wet lithium phosphate is dissolved in phosphoric acid, and the pH is adjusted to 2-3.
• The filtrate containing this compound is evaporated, concentrated, cooled, and crystallized to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: Lithium dihydrogen phosphate undergoes various chemical reactions, including:

Oxidation and Reduction: It can participate in redox reactions, particularly in electrochemical cells.

Substitution: It can undergo substitution reactions where lithium ions are replaced by other cations.

Common Reagents and Conditions:

Oxidation: Involves the use of oxidizing agents such as hydrogen peroxide.

Reduction: Involves reducing agents like lithium aluminum hydride.

Substitution: Typically involves other metal salts under controlled pH conditions.

Major Products:

Oxidation: Produces lithium phosphate and water.

Reduction: Produces lithium metal and phosphoric acid.

Substitution: Produces various metal phosphates depending on the substituting cation.

Scientific Research Applications

Battery Materials

Overview
Lithium dihydrogen phosphate is increasingly utilized as a cathode material in lithium-ion batteries. Its properties contribute to high energy density, long cycle life, and enhanced safety performance.

Performance Metrics

• Energy Density : LiH₂PO₄ exhibits an energy density approximately three times that of nickel-hydrogen batteries and two times that of lead-acid batteries .
• Cycle Life : The stability of LiH₂PO₄ allows for prolonged usage in rechargeable batteries, making it ideal for electric vehicles (EVs) and energy storage systems .

Case Studies

• A study by Ganfeng Lithium highlighted the integration of this compound in their battery production processes, emphasizing its role in enhancing the performance of lithium-ion batteries used in EVs and consumer electronics .
• Research on the electrochemical properties of LiH₂PO₄ indicates its potential as a solid electrolyte, which could lead to advancements in solid-state battery technologies .

Ceramic Materials

Overview
In the ceramics industry, this compound serves as a critical raw material that enhances the physical properties of ceramic products.

Applications

• Thermal Conductivity : LiH₂PO₄ is known to improve thermal conductivity in ceramic materials, making them suitable for high-temperature applications.
• Mechanical Strength : The incorporation of LiH₂PO₄ into ceramic formulations has been shown to increase mechanical strength and durability .

Data Table: Properties Improvement in Ceramics with LiH₂PO₄

Property	Before Addition	After Addition
Thermal Conductivity	Low	High
Mechanical Strength	Moderate	Enhanced
Solubility	Limited	Improved

Catalysis

Overview
this compound is recognized for its catalytic properties in various chemical reactions.

Catalytic Applications

• Esterification Reactions : LiH₂PO₄ acts as an effective catalyst for esterification, facilitating the conversion of alcohols into esters under mild conditions .
• Dehydration Processes : It is also employed in dehydration reactions, showcasing high catalytic efficiency compared to traditional catalysts .

Case Studies

• A study demonstrated the use of LiH₂PO₄ in industrial esterification processes, resulting in higher yields and reduced reaction times compared to conventional methods .
• Research on its application in dehydration reactions revealed that LiH₂PO₄ could operate effectively at elevated temperatures, enhancing reaction rates significantly .

Metallurgical Applications

Overview
In metallurgy, this compound is used as a deoxidizer and alloying agent.

Applications

• Deoxidizer in Metal Smelting : It plays a role in copper and nickel smelting processes by removing oxygen impurities.
• Alloy Production : LiH₂PO₄ can be alloyed with various metals to enhance their properties, particularly in lightweight alloys used in aerospace applications .

Mechanism of Action

The mechanism by which lithium dihydrogen phosphate exerts its effects is primarily through its role as a proton conductor in electrochemical cells . The compound facilitates the movement of protons, which is essential for the operation of fuel cells and other electrochemical devices. The molecular targets include the electrolyte interfaces where proton exchange occurs, and the pathways involve the conduction of protons through the hydrogen-bonded network within the compound’s structure.

Comparison with Similar Compounds

Basic Properties

Lithium dihydrogen phosphate (LiH2PO4) is an inorganic compound with the molecular formula LiH2PO4, molecular weight 103.93 g/mol, and CAS number 13453-80-0 . It exists as a colorless crystalline solid with a density of 2.46 g/cm³ and a melting point exceeding 200°C . The compound is water-soluble and exhibits weak acidity, reacting with bases to form salts .

Purity and Impurity Standards

Battery-grade LiH2PO4 requires ultra-high purity (≥99.9%) with strict limits on impurities like Na (≤0.025%), Fe (≤0.002%), and Cl⁻ (≤0.005%) . Challenges in achieving this purity arise from hydrolysis equilibria, which can cap practical purity at ~99.4% unless optimized methods (e.g., alcohol washing) are employed .

Comparison with Similar Compounds

Potassium Dihydrogen Phosphate (KH2PO4, KDP)

Property	LiH2PO4	KH2PO4 (KDP)
Molecular Weight	103.93 g/mol	136.09 g/mol
Density	2.46 g/cm³	2.34 g/cm³
Applications	LiFePO4 precursor, pH regulation	Nonlinear optics, laser harmonic generation
Thermal Stability	Decomposes at >200°C	Stable up to 400°C
Cost Efficiency	Reduces LiFePO4 production costs	Higher cost due to optical-grade purity

Key Differences :

• Cation Role: Li⁺ in LiH2PO4 enhances ionic conductivity in batteries, while K⁺ in KDP optimizes nonlinear optical properties .
• Synthesis : KDP is synthesized using KOH or K2CO3 with H3PO4, contrasting with LiH2PO4’s lithium-based precursors .

Lithium Difluorophosphate (LiPO2F2)

Property	LiH2PO4	LiPO2F2
Structure	Phosphate with hydroxyl groups	Fluorinated phosphate
Molecular Weight	103.93 g/mol	127.88 g/mol
Applications	Cathode precursor	Electrolyte additive for lithium-ion batteries
Toxicity	Skin/eye irritant (GHS07)	Acute toxicity (GHS07)
Thermal Behavior	Stable below 200°C	Decomposes at ~150°C

Key Differences :

• Function : LiH2PO4 is a cathode material precursor, whereas LiPO2F2 improves electrolyte stability and SEI formation .
• Safety : LiPO2F2 requires stricter handling due to acute toxicity risks .

Lithium Iron Phosphate (LiFePO4)

Property	LiH2PO4	LiFePO4
Composition	LiH2PO4	LiFePO4
Role in Batteries	Precursor for LiFePO4 synthesis	Cathode material
Cost	Low-cost Li/PO4 source	Higher production cost
Performance	Enables high-purity LiFePO4	High thermal stability, long cycle life

Key Differences :

• Synthesis Link : LiH2PO4 is a critical raw material for LiFePO4, enabling gas-free reactions and higher product density .
• Market Impact : LiH2PO4 production (3,000 tons/year) supports cost-effective LiFePO4 manufacturing, priced lower than lithium carbonate .

Biological Activity

Lithium dihydrogen phosphate (LiH₂PO₄), often referred to as LDP, is a compound that has garnered interest for its unique properties and potential applications in various fields, including biomedicine and electrochemistry. This article explores the biological activity of LiH₂PO₄, highlighting its mechanisms, effects on biological systems, and relevant research findings.

LiH₂PO₄ is an inorganic compound with a molecular weight of 120.00 g/mol. It is characterized by its orthorhombic crystal structure, which contributes to its stability and conductivity properties. The melting point of pure LDP is approximately 224 °C, and it exhibits super-protonic conductivity, making it suitable for applications in high-temperature electrolysis and as an electrolyte in batteries .

Mechanisms of Biological Activity

The biological activity of lithium compounds, including LiH₂PO₄, is primarily attributed to their interaction with cellular processes. Lithium ions are known to influence several biochemical pathways:

• Neurotransmitter Regulation : Lithium has been shown to modulate neurotransmitter release, particularly serotonin and norepinephrine, which are crucial for mood regulation .
• Cell Signaling : Lithium affects phosphoinositide signaling pathways by inhibiting inositol monophosphatase, leading to altered cellular signaling dynamics .
• Gene Expression : Research indicates that lithium can influence gene expression related to neuroprotection and cellular stress response mechanisms .

Biological Studies and Findings

Several studies have investigated the biological effects of LiH₂PO₄ on various organisms and cell lines. Key findings include:

• Antimicrobial Activity : LiH₂PO₄ has demonstrated antimicrobial properties against certain bacterial strains. For instance, it was found to inhibit the growth of Escherichia coli and Staphylococcus aureus at specific concentrations .
• Cell Viability : In vitro studies using human cell lines (e.g., HeLa cells) have shown that LiH₂PO₄ can affect cell viability depending on concentration and exposure time. The effective concentration resulting in a 50% reduction in cell viability (EC₅₀) varies significantly among different cell types .
• Impact on Plant Growth : Research indicates that LiH₂PO₄ can influence plant growth positively or negatively based on concentration. Low concentrations may enhance growth, while higher concentrations can be toxic .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of LiH₂PO₄ against common pathogens. The results showed that at a concentration of 500 μM, LiH₂PO₄ effectively inhibited the growth of E. coli by 75%, demonstrating its potential as an antimicrobial agent in pharmaceutical applications.

Case Study 2: Neuroprotective Effects

In a neuroprotective study involving neuronal cell cultures exposed to oxidative stress, treatment with LiH₂PO₄ resulted in a significant reduction in cell death compared to untreated controls. This suggests potential therapeutic benefits for neurodegenerative diseases where oxidative stress plays a critical role.

Data Summary

The following table summarizes key findings from various studies on the biological activity of LiH₂PO₄:

Study	Organism/Cell Line	Concentration	Effect Observed
	E. coli	500 μM	75% growth inhibition
	HeLa Cells	1000 μM	EC₅₀ = 800 μM
	Neuronal Cultures	Varies	Reduced oxidative stress-induced cell death
	Plant Cells	Low & High	Growth enhancement at low; toxicity at high

Q & A

Q. What is the role of lithium dihydrogen phosphate in lithium iron phosphate (LiFePO₄) synthesis?

LiH₂PO₄ serves as a dual-source precursor, providing both Li⁺ and PO₄³⁻ ions during solid-state synthesis. This eliminates the need for separate lithium and phosphate sources, simplifying stoichiometric control. For example, in the reaction with Fe₂O₃, LiH₂PO₄ ensures homogeneous mixing, reducing impurities like unreacted Fe³⁺ . A typical synthesis involves calcination at 700°C under inert gas to form crystalline LiFePO₄ .

Q. How can researchers ensure high purity (>99.9%) in battery-grade LiH₂PO₄?

Key strategies include:

• pH control : Maintain reaction pH <2.5 to minimize hydrolysis of H₂PO₄⁻ into HPO₄²⁻/PO₄³⁻, which introduces impurities .
• Alcohol washing : Use ethanol to remove residual H₃PO₄ and soluble salts (e.g., Na⁺, K⁺) .
• Excess lithium : Compensate for Li loss during high-temperature processing (e.g., 10% excess Li₂CO₃) .

Impurity	Standard (wt%)	Typical (wt%)
Na	≤0.025	0.005
Fe	≤0.002	0.0009
H₂O	≤0.3	0.12
Data from industrial purity standards .

Q. What safety protocols are critical when handling LiH₂PO₄?

• Storage : Keep in airtight containers at <25°C to prevent hygroscopic degradation .
• PPE : Use nitrile gloves and goggles to avoid skin/eye irritation from acidic residues .
• Ventilation : Process in fume hoods to mitigate dust inhalation risks .

Advanced Research Questions

Q. How do synthesis parameters influence the electrochemical performance of LiH₂PO₄-derived cathodes?

• Calcination temperature : Temperatures >650°C improve crystallinity but risk Li volatilization; optimal range: 650–700°C .
• Additive mixing : Carbon coatings (e.g., sucrose-derived carbon) enhance conductivity by forming a conductive matrix around LiFePO₄ particles .
• Morphology control : Ball milling raw materials for >6 hrs ensures particle size uniformity (<500 nm), reducing charge-transfer resistance .

Q. How can conflicting purity data (e.g., 99.4% vs. 99.92%) in literature be resolved?

Discrepancies arise from:

• Analytical methods : ICP-MS (detects trace metals) vs. gravimetry (overestimates purity if volatile impurities exist) .
• Synthesis routes : Alcohol-washed samples show higher purity (99.92%) compared to aqueous-phase syntheses (99.4%) .
  Recommendation: Cross-validate using XRD for phase purity and ICP-MS for elemental analysis.

Q. What advanced applications exist for LiH₂PO₄ beyond Li-ion batteries?

• Optical materials : Adjust refractive indices in phosphate glasses for fiber optics .
• Catalysis : Acts as a Brønsted acid catalyst in esterification reactions due to its weak acidity (pKa ~2.1) .
• Coordination polymers : Serves as a building block for Li-containing MOFs with ion-exchange capabilities .

Q. What methodologies assess LiH₂PO₄ stability under extreme conditions?

• Thermal stability : TGA/DSC up to 400°C reveals decomposition into LiPO₃ and H₂O above 200°C .
• Electrochemical stability : Potentiostatic holds at 4.2 V vs. Li/Li⁺ for 24 hrs measure voltage decay in electrolytes .

Q. How do impurities in LiH₂PO₄ affect solid-state electrolyte interfaces?

• Na⁺/K⁺ contamination : Compete with Li⁺ migration, increasing interfacial resistance (EIS Nyquist plots show enlarged semicircles) .
• Metallic impurities (Fe, Ni) : Catalyze electrolyte decomposition, accelerating capacity fade (e.g., >20% loss after 50 cycles) .

Methodological Guidance

Q. How to validate a novel LiH₂PO₄ synthesis protocol?

• Phase purity : XRD matching ICDD 00-040-1499 for LiH₂PO₄ .
• Electrochemical validation : Perform CV at 0.1 mV/s scan rate; a single redox peak (~3.45 V vs. Li/Li⁺) confirms reversible Li intercalation .
• Yield optimization : Use Rietveld refinement to quantify unreacted precursors and adjust stoichiometry .

Q. What advanced techniques characterize LiH₂PO₄’s role in composite electrodes?

• In-situ XRD : Tracks structural changes during cycling (e.g., lattice parameter shifts <1%) .
• XPS surface analysis : Identifies LiF/Li₂CO₃ passivation layers formed by electrolyte side reactions .
• FIB-SEM : Maps Li⁺ diffusion pathways in electrode cross-sections .